Cas no 2104183-29-9 (Spiro[3.4]octane-1-sulfonamide)

• Product Name: Spiro[3.4]octane-1-sulfonamide
• CAS No: 2104183-29-9
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5286132
• Update Time: 2025-06-08

Spiro[3.4]octane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octane-1-sulfonamide

• Inchi： 1S/C8H15NO2S/c9-12(10,11)7-3-6-8(7)4-1-2-5-8/h7H,1-6H2,(H2,9,10,11)
• InChI Key： NLODBRYXYLVMHO-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)C2(CCCC2)CC1

Additional information on Spiro[3.4]octane-1-sulfonamide

Exploring the Unique Properties and Applications of Spiro[3.4]octane-1-sulfonamide (CAS No. 2104183-29-9)

The chemical compound Spiro[3.4]octane-1-sulfonamide (CAS No. 2104183-29-9) has garnered significant attention in recent years due to its distinctive spirocyclic structure and versatile applications in pharmaceutical and material science. This sulfonamide derivative features a unique spiro[3.4]octane backbone, which contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

One of the most intriguing aspects of Spiro[3.4]octane-1-sulfonamide is its three-dimensional molecular geometry, which enhances its binding affinity to biological targets. This property aligns with the growing demand for conformationally restricted compounds in medicinal chemistry, as they often exhibit improved selectivity and reduced off-target effects. Recent studies have highlighted its potential in targeting G-protein-coupled receptors (GPCRs) and kinase enzymes, which are hot topics in the search for novel therapeutics for conditions like cancer and inflammatory diseases.

In addition to its pharmaceutical applications, Spiro[3.4]octane-1-sulfonamide is also being investigated for its role in advanced material synthesis. Its rigid spirocyclic framework makes it an attractive candidate for designing high-performance polymers and coordination complexes. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) has sparked interest in fields such as catalysis and gas storage, addressing contemporary challenges in sustainable energy and environmental remediation.

The synthesis of Spiro[3.4]octane-1-sulfonamide typically involves multi-step organic reactions, including cyclization and sulfonylation, which are areas of active research. Optimizing these processes to improve yield and scalability is a key focus for chemists, especially in the context of green chemistry principles. Questions like "How to synthesize spirocyclic sulfonamides efficiently?" or "What are the latest advancements in spirocompound applications?" are frequently searched by professionals seeking to leverage this compound's potential.

From a commercial perspective, the demand for Spiro[3.4]octane-1-sulfonamide is rising, driven by its utility in high-value chemical intermediates. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS number 2104183-29-9 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain.

Looking ahead, the exploration of Spiro[3.4]octane-1-sulfonamide is expected to expand into emerging areas such as bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications underscore the compound's adaptability and relevance in addressing complex scientific questions. As the scientific community continues to unravel its full potential, Spiro[3.4]octane-1-sulfonamide is poised to remain a focal point in both research and innovation.